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Compound of Interest

Compound Name: 1,2,3-Trichloro-2-methylpropane

Cat. No.: B1208359

For Researchers, Scientists, and Drug Development Professionals

The proper disposal of 1,2,3-trichloro-2-methylpropane is critical to ensure laboratory safety
and environmental protection. As a chlorinated hydrocarbon, this compound is classified as
hazardous waste and must be managed according to specific protocols. This guide provides
essential, step-by-step information for its safe handling and disposal.

Immediate Safety and Handling Precautions

Before beginning any disposal procedure, ensure that all personnel are equipped with the
appropriate Personal Protective Equipment (PPE). Work should be conducted in a well-
ventilated area, preferably within a certified chemical fume hood to minimize inhalation
exposure.[1]

Required Personal Protective Equipment (PPE):

» Gloves: Chemical-resistant gloves (e.g., nitrile) are necessary to prevent skin contact. For
prolonged handling, consult the manufacturer's compatibility chart for the most suitable
material.[1]

o Eye Protection: Chemical splash goggles are mandatory to protect against splashes and
vapors.[1]

e Lab Coat: Alab coat should be worn to protect clothing and skin.[1]
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Respiratory Protection: If working outside of a fume hood, a NIOSH/MSHA approved
respirator may be required, depending on the concentration and ventilation.[2]

Step-by-Step Disposal Procedure

Waste Collection:

o Collect all 1,2,3-trichloro-2-methylpropane waste in a designated, compatible, and
clearly labeled hazardous waste container.[1]

o Ensure the container is sealed to prevent the release of vapors.[1]

o Do not mix with other types of waste unless specifically instructed to do so by your
institution's environmental health and safety (EHS) department.[3]

Labeling:

o The waste container must be clearly labeled with the full chemical name: "1,2,3-Trichloro-
2-methylpropane” and the associated hazards (e.g., "Hazardous Waste," "Halogenated
Solvents").

Storage:

o Store the sealed waste container in a cool, dry, and well-ventilated area, away from heat,
open flames, and sources of ignition.[3][4]

o Store in a designated secondary containment area to prevent spills from spreading.
Disposal:

o Contact your institution's EHS department or a licensed hazardous waste disposal
company to arrange for pickup and disposal.

o Waste material must be disposed of in accordance with all national and local regulations.

[3]

o Common disposal methods for chlorinated hydrocarbons include incineration at a licensed
facility.[5][6] Under no circumstances should this chemical be disposed of down the drain.
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[1]

Accidental Release Measures

In the event of a spill:

Evacuate personnel from the immediate area.

o Ensure adequate ventilation.

* Remove all sources of ignition.[2]

» Use personal protective equipment, including respiratory protection if necessary.[7]

o Contain the spill using an inert absorbent material (e.g., sand, diatomite, or universal
binders).[8]

» Collect the absorbed material and place it into a suitable, sealed container for disposal as
hazardous waste.[2]

e Clean the affected area thoroughly.

Quantitative Data Summary

While specific quantitative data for 1,2,3-trichloro-2-methylpropane is limited, the table below
provides relevant information for chlorinated hydrocarbons and related compounds to inform
safe handling and disposal.
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Property Value/information Reference
Chemical Formula C4H7CI3 [7119]
Molecular Weight 161.45 g/mol [719]
CAS Number 1871-58-5 [7119]
Dispose of contents/container
Disposal Recommendation to an approved waste disposal [31[4][10]
plant.
Strong oxidizing agents, acids,
Incompatible Materials acid anhydrides, acid [2][10]
chlorides, and metals.
Carbon monoxide (CO),
Hazardous Combustion Carbon dioxide (C0O2),
[2][10]

Products

Hydrogen chloride gas,
Chlorine.

Extinguishing Media

Use water spray, alcohol-
resistant foam, dry chemical,

or carbon dioxide.

[7]

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of 1,2,3-

trichloro-2-methylpropane.
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Caption: Disposal workflow for 1,2,3-trichloro-2-methylpropane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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